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Compound of Interest

Compound Name: Sulbactam-d3

Cat. No.: B15558318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sulbactam-d3, a deuterated form of the

β-lactamase inhibitor Sulbactam. This document details its molecular characteristics, its critical

role in bioanalytical assays, and the experimental protocols for its use.

Core Molecular Data
Sulbactam-d3 is a stable isotope-labeled version of Sulbactam, primarily utilized as an internal

standard in pharmacokinetic and bioanalytical studies. The deuterium labeling provides a

distinct mass signature for mass spectrometry-based detection without altering its chemical

properties.

Parameter Value Reference

Molecular Formula C₈H₈D₃NO₅S [1]

Molecular Weight 236.26 g/mol [1]

Mechanism of Action of Sulbactam
Sulbactam is a competitive, irreversible inhibitor of a wide range of β-lactamase enzymes

produced by bacteria. These enzymes are a primary mechanism of bacterial resistance to β-

lactam antibiotics, as they hydrolyze the antibiotic's β-lactam ring, rendering it inactive. By
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binding to and inactivating these enzymes, Sulbactam protects co-administered β-lactam

antibiotics, thereby restoring their efficacy against resistant bacterial strains. While Sulbactam

itself possesses weak intrinsic antibacterial activity, its synergistic effect with antibiotics like

ampicillin and cefoperazone is its primary clinical value.

Application of Sulbactam-d3 in Bioanalysis
Sulbactam-d3 is an essential tool for the accurate quantification of Sulbactam in biological

matrices such as plasma, serum, and urine. Its use as an internal standard in Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods is considered the gold

standard for bioanalytical studies. The key advantage of using a deuterated internal standard is

its ability to mimic the analyte's behavior during sample preparation, chromatography, and

ionization, thereby compensating for variations in extraction recovery and matrix effects. This

leads to enhanced precision and accuracy in the analytical method.

Experimental Protocol: Quantification of Sulbactam
using Sulbactam-d3 Internal Standard
The following protocol outlines a typical LC-MS/MS method for the quantification of Sulbactam

in human plasma using Sulbactam-d3 as an internal standard.

Sample Preparation (Protein Precipitation)
To 100 µL of a human plasma sample, add 200 µL of acetonitrile containing the Sulbactam-
d3 internal standard.

Vortex the mixture for 30 seconds to precipitate plasma proteins.

Centrifuge the sample at 10,000 rpm for 10 minutes.

Transfer the clear supernatant to a new tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen gas.

Reconstitute the dried residue in the mobile phase for LC-MS/MS analysis.
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Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis
A validated LC-MS/MS method is used for the separation and quantification of Sulbactam and

Sulbactam-d3. The specific parameters for the chromatographic column, mobile phase

composition, and mass spectrometer settings should be optimized to achieve the desired

sensitivity and selectivity.

Bioanalytical Method Validation Parameters
The performance of the LC-MS/MS method for Sulbactam quantification using a deuterated

internal standard is summarized in the table below. These parameters are crucial for ensuring

the reliability and reproducibility of the bioanalytical data.

Parameter Matrix Typical Value

Linearity Range Human Plasma 0.05 - 100 µg/mL

Lower Limit of Quantification

(LLOQ)
Human Plasma 0.05 - 0.25 µg/mL

Correlation Coefficient (r²) Human Plasma > 0.99

Intra-day Precision (%RSD) Human Plasma
≤ 17.4% at LLOQ, ≤ 11.5% at

other QC levels

Inter-day Precision (%RSD) Human Plasma
≤ 17.4% at LLOQ, ≤ 11.5% at

other QC levels

Intra-day Accuracy (%RE) Human Plasma

-18.1% to 18.7% at LLOQ,

-11.5% to 12.5% at other QC

levels

Inter-day Accuracy (%RE) Human Plasma

-18.1% to 18.7% at LLOQ,

-11.5% to 12.5% at other QC

levels

RSD: Relative Standard Deviation; RE: Relative Error; QC: Quality Control
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Pharmacokinetic Parameters of Sulbactam
The use of deuterated internal standards like Sulbactam-d3 has enabled precise

characterization of Sulbactam's pharmacokinetic profile. When co-administered with ampicillin,

Sulbactam exhibits similar pharmacokinetic properties.

Pharmacokinetic Parameter Value

Half-life (t½) Approximately 1 hour

Protein Binding ~38%

Excretion Primarily unchanged in urine (~75-85%)

Volume of Distribution (Vd) 18 - 27 L

Visualizing the Experimental Workflow
The following diagrams illustrate the key processes involved in the use of Sulbactam-d3 for

bioanalytical quantification.
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Bioanalytical Workflow for Sulbactam Quantification
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Mechanism of Action of Sulbactam with a β-Lactam Antibiotic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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